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Compound of Interest

Compound Name: Maesol

Cat. No.: B1675900

An In-depth Technical Guide to Maesol

This technical guide provides a detailed overview of the chemical properties of Maesol, a
naturally occurring dimeric phenol. The information is intended for researchers, scientists, and
professionals in the field of drug development and natural product chemistry.

Chemical Structure and Identification

Maesol is a dimeric phenol that has been isolated from the seeds of plants belonging to the
Maesa genus, specifically Maesa montana and Maesa indica[1]. Its chemical identity is well-
established and characterized by various spectroscopic and analytical techniques.

The chemical formula for Maesol is C28H4204[1]. This corresponds to an exact mass of
442.3083 and a molecular weight of 442.64 g/mol [1]. The elemental analysis reveals the
composition to be approximately 75.98% carbon, 9.56% hydrogen, and 14.46% oxygen[1].

The systematic name for Maesol according to the International Union of Pure and Applied
Chemistry (IUPAC) nomenclature is 3,3'-(1,12-dodecanediyl)bis(5-methoxy-6-methylphenol)[1].
Another IUPAC name found is 5-[12-(3-hydroxy-5-methoxy-4-methylphenyl)dodecyl]-3-
methoxy-2-methylphenol. It is also referred to simply as Maesol[1].

For ease of reference in chemical databases and literature, Maesol is assigned the following
identifiers:
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Identifier Value
CAS Number 119766-98-2[1]
PubChem CID 128958[2]

INChI=1S/C28H4204/c1-21-25(29)17-23(19-
27(21)31-3)15-13-11-9-7-5-6-8-10-12-14-16-24-

InChl
18-26(30)22(2)28(20-24)32-4/h17-20,29-30H,5-
16H2,1-4H3[1]

InChiKey ZERGSFDWJKBKBQ-UHFFFAOYSA-N[1]
COclcc(CCCCCCeeeelle2ec(0O)e(C)e(oC)e

SMILES

2)cc(O)cl1C

CC1=C(C=C(C=C10C)CCCCCCCCCCCCC2=
CC(=C(C(=C2)OC)C)0)O

Canonical SMILES

Physicochemical Properties

Maesol is described as a solid and is shipped at ambient temperature as a non-hazardous
chemical[1]. For long-term storage, it is recommended to be kept at -20°C[1].

Biological Activity and Signaling Pathways

While Maesol has been isolated and structurally elucidated, detailed information regarding its
specific biological activities and the signaling pathways it may modulate is not extensively
available in the public domain based on the conducted search. The initial report on its isolation
identified it as an inactive constituent in the context of antimutagenic agents[1]. Further
research is required to fully characterize its pharmacological profile.

Experimental Protocols

Detailed experimental protocols for the synthesis or specific biological assays of Maesol are
not readily available in the public literature. The original isolation was reported by Wall et al.
(1988), which may be consulted for the initial extraction and structure elucidation methods[1].

Quantitative Data
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A comprehensive summary of quantitative data regarding the biological or physicochemical
properties of Maesol is not available at this time.

Logical Relationship of Maesol Identification

The following diagram illustrates the logical workflow for identifying and characterizing a
chemical compound like Maesol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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